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Compound of Interest

Compound Name: 1-Oxo Colterol-d9

Cat. No.: B13836438 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized chemical compounds like 1-Oxo Colterol-d9 is a critical component of

laboratory safety and regulatory compliance. This guide provides a comprehensive framework

for the safe disposal of 1-Oxo Colterol-d9, ensuring the protection of personnel and the

environment.

Compound Identification and Hazard Assessment
1-Oxo Colterol-d9 is the deuterated form of 1-Oxo Colterol, a derivative of the β-adrenergic

agonist Colterol.[1][2][3][4] As a research chemical, its toxicological properties may not be fully

characterized. Therefore, it must be handled as a potentially hazardous substance. In the

absence of a specific Safety Data Sheet (SDS) for 1-Oxo Colterol-d9, the precautionary

principle dictates treating it with a high degree of caution.

Key Chemical Information:

Property Value

Chemical Name
1-(3,4-Dihydroxyphenyl)-2-[(1,1-dimethylethyl-

d9)amino]ethanone

Molecular Formula C₁₂H₈D₉NO₃

Molecular Weight ~232.3 g/mol (Varies based on deuteration)

Known Analog 1-Oxo Colterol (CAS: 105644-17-5)
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Personal Protective Equipment (PPE)
When handling 1-Oxo Colterol-d9 in any form (neat, in solution, or as waste), appropriate PPE

is mandatory to prevent exposure.

PPE Item Specification

Gloves Chemical-resistant gloves (e.g., nitrile)

Eye Protection
Safety glasses with side shields or chemical

splash goggles

Lab Coat Standard laboratory coat

Respiratory Protection
Use in a well-ventilated area or chemical fume

hood.[5][6]

Waste Segregation and Collection
Proper segregation of chemical waste is crucial to prevent dangerous reactions and ensure

compliant disposal.

Designated Waste Container: Use a dedicated, properly labeled, and leak-proof container for

1-Oxo Colterol-d9 waste.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "1-Oxo Colterol-d9," and the approximate concentration and quantity.

Compatibility: Do not mix 1-Oxo Colterol-d9 waste with other incompatible waste streams.

Disposal Procedures
The disposal of pharmaceutical research chemicals is strictly regulated to protect human health

and the environment.[7] Never dispose of 1-Oxo Colterol-d9 down the drain or in regular trash.

[8][9]

Step-by-Step Disposal Protocol:
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Consult Institutional EHS: Before initiating disposal, contact your institution's Environmental

Health and Safety (EHS) office. They will provide specific guidance based on local, state,

and federal regulations.

Waste Characterization: Provide the EHS office with all available information on 1-Oxo
Colterol-d9, including its chemical nature as a deuterated pharmaceutical derivative.

Containerization:

Collect all waste containing 1-Oxo Colterol-d9 (e.g., unused compound, contaminated

labware, solutions) in a designated hazardous waste container.

Ensure the container is kept securely closed except when adding waste.

Waste Pickup:

Arrange for a hazardous waste pickup with your EHS office.

Store the sealed and labeled waste container in a designated satellite accumulation area

until collection.[10]

Spill and Decontamination Procedures
In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and

contamination.

Evacuate and Alert: Evacuate the immediate area and alert colleagues and your supervisor.

Don PPE: Wear appropriate PPE before attempting to clean the spill.

Containment: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to

contain the spill. For solid spills, carefully sweep or wipe up the material, avoiding dust

generation.

Decontamination: Decontaminate the spill area with an appropriate solvent (e.g., ethanol,

methanol), followed by soap and water.
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Waste Collection: Collect all cleanup materials (absorbent, wipes, contaminated PPE) in a

sealed, labeled hazardous waste container.

Reporting: Report the spill to your institution's EHS office.

Visual Guidance
Logical Workflow for Chemical Waste Disposal
The following diagram illustrates the decision-making process for the proper disposal of a

research chemical like 1-Oxo Colterol-d9.
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Figure 1. Disposal Decision Workflow for 1-Oxo Colterol-d9
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Caption: Disposal Decision Workflow for 1-Oxo Colterol-d9.
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Experimental Workflow for Handling and Disposal
This diagram outlines the procedural steps for a researcher from the point of using 1-Oxo
Colterol-d9 in an experiment to its final disposal.
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Figure 2. Experimental Workflow for 1-Oxo Colterol-d9
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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